Cas no 175414-76-3 (Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride)

• Product Name: Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride
• CAS No: 175414-76-3
• MF: C₆H₁₄Cl₂N₂O₃
• MW: 233.092959880829
• CID: 112037
• PubChem ID: 2826606
• Update Time: 2025-04-18

Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-diamino-4-oxobutanoate dihydrochloride
• L-Asparagine, ethylester, dihydrochloride (9CI)
• DL-ASPARAGINE ETHYL ESTER DIHYDROCHLORIDE
• 282093-35-0
• ethyl 2,4-diamino-4-oxobutanoate;dihydrochloride
• 175414-76-3
• ethyl 2, 4-diamino-4-oxobutanoate;dihydrochloride
• DTXSID30385094
• ETHYL 2-AMINO-3-CARBAMOYLPROPANOATE DIHYDROCHLORIDE

• Inchi： 1S/C6H12N2O3.2ClH/c1-2-11-6(10)4(7)3-5(8)9;;/h4H,2-3,7H2,1H3,(H2,8,9);2*1H
• InChI Key： COUJRFGPJWMMGC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C(CC(N)=O)N)=O

Computed Properties

• Exact Mass: 232.03832
• Monoisotopic Mass: 232.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.41